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Abstract
Tricaproin, a triglyceride derived from the esterification of glycerol with three molecules of

caproic acid, is a compound of increasing interest in various scientific and industrial fields.[1] Its

unique properties as a medium-chain triglyceride (MCT) contribute to its diverse applications,

including its use as an insect repellent, an emollient in cosmetics, and a potential vehicle for

drug delivery.[1][2][3] This technical guide provides a comprehensive overview of the physical

and chemical properties of Tricaproin, complete with tabulated data, detailed experimental

protocols, and visualizations of relevant biological pathways and experimental workflows.

Chemical Identity
IUPAC Name: 2,3-di(hexanoyloxy)propyl hexanoate[1]

Synonyms: Trihexanoin, Caproic triglyceride, Glyceryl tricaproate, Glycerol trihexanoate

CAS Number: 621-70-5

Molecular Formula: C₂₁H₃₈O₆

Molecular Weight: 386.52 g/mol

Chemical Structure: Tricaproin is a triester of glycerol and hexanoic (caproic) acid.
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Physical Properties
Tricaproin is typically a colorless to light yellow, clear liquid with a mild fatty odor at room

temperature. A summary of its key physical properties is presented in the table below.

Property Value Reference(s)

Physical State Liquid

Color Colorless to light yellow

Melting Point -25 °C (-13 °F)

Boiling Point 244 °C (471 °F) at 28 mmHg

Density 0.98 g/mL (lit.)

Refractive Index (n20/D) 1.442

Solubility in Water 0.00045 mg/mL at 37 °C

Solubility in Organic Solvents Soluble in alcohol and ether

logP (o/w) 6.330 (estimated)

Chemical Properties
Hydrolysis: As a triglyceride, Tricaproin can be hydrolyzed to yield glycerol and three

molecules of caproic acid. This reaction can be catalyzed by acids, bases, or enzymes such

as lipases.

Esterification: Tricaproin is synthesized through the esterification of glycerol with hexanoic

acid.

Stability: Tricaproin is a relatively stable compound under normal conditions. However, it

can undergo oxidation over time, especially when exposed to heat, light, and oxygen.

Experimental Protocols
The following sections detail generalized experimental methodologies for determining the key

physical and chemical properties of triglycerides like Tricaproin.
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Determination of Melting Point
The capillary tube method is commonly employed to determine the melting point of fats and

oils.

Methodology:

A small, molten sample of Tricaproin is drawn into a capillary tube.

The capillary tube is then cooled to solidify the sample.

The tube is attached to a thermometer and immersed in a temperature-controlled water or oil

bath.

The bath is heated slowly, and the temperature at which the solid Tricaproin becomes a

clear liquid is recorded as the melting point.

Determination of Boiling Point
The boiling point of Tricaproin can be determined using a distillation method or a micro-

method with a Thiele tube.

Methodology (Thiele Tube):

A small amount of Tricaproin is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube.

The test tube is attached to a thermometer and heated in a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil).

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heat is removed, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.

Determination of Density
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The density of liquid Tricaproin can be measured using a pycnometer or a hydrometer.

Methodology (Pycnometer):

The mass of a clean, dry pycnometer is accurately measured.

The pycnometer is filled with Tricaproin, and its mass is measured again.

The volume of the pycnometer is determined by filling it with a liquid of known density (e.g.,

water) and measuring its mass.

The density of Tricaproin is calculated by dividing the mass of the Tricaproin by the volume

of the pycnometer.

Determination of Refractive Index
An Abbe refractometer is commonly used to measure the refractive index of liquids like

Tricaproin.

Methodology:

A few drops of Tricaproin are placed on the prism of the refractometer.

The prisms are closed, and the instrument is adjusted to bring the dividing line between the

light and dark fields into focus.

The refractive index is read directly from the instrument's scale. The temperature should be

controlled and recorded as the refractive index is temperature-dependent.

Determination of Solubility
The solubility of Tricaproin in various solvents can be determined by the equilibrium solubility

method.

Methodology:

An excess amount of Tricaproin is added to a known volume of the solvent in a sealed

container.
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The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium.

The solution is then filtered to remove the undissolved Tricaproin.

The concentration of Tricaproin in the saturated solution is determined using an appropriate

analytical technique, such as gas chromatography (GC) or high-performance liquid

chromatography (HPLC).

Signaling Pathways and Experimental Workflows
Metabolic Signaling Pathway of Medium-Chain
Triglycerides
As a medium-chain triglyceride, the metabolites of Tricaproin are known to influence key

cellular signaling pathways involved in energy metabolism. Upon hydrolysis, the released

caproic acid is transported to the liver and undergoes β-oxidation. This process can influence

the AMP-activated protein kinase (AMPK) and the Akt signaling pathways, which play crucial

roles in regulating mitochondrial biogenesis and overall energy homeostasis.
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Caption: Metabolic fate of Tricaproin and its influence on cellular signaling.

Experimental Workflow: Synthesis of Tricaproin
The primary method for synthesizing Tricaproin is the direct esterification of glycerol with

hexanoic acid.
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Caption: Workflow for the synthesis and purification of Tricaproin.
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Experimental Workflow: Analysis of Tricaproin by Gas
Chromatography (GC)
Gas chromatography is a powerful technique for assessing the purity and quantifying the

amount of Tricaproin in a sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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